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Compound of Interest

Methyl 4-ethynylpyridine-3-
Compound Name:

carboxylate
CAS No.: 1256818-09-3
Cat. No.: B12336879

Get Quote

Executive Summary

Methyl 4-ethynylnicotinate (CAS: 216444-00-7) is a critical heterocyclic building block, most
notably serving as a key intermediate in the synthesis of the tyrosine kinase inhibitor Ponatinib.
Its structural integrity—defined by the 3,4-disubstituted pyridine core—is essential for the
efficacy of downstream coupling reactions (e.g., Sonogashira coupling).

This guide provides a definitive analysis of its mass spectrometry (MS) fragmentation behavior.
By contrasting it with structural isomers and synthetic precursors, we establish a self-validating
identification protocol for researchers in drug discovery and process chemistry.

Experimental Configuration

To ensure reproducibility, the following protocols for Gas Chromatography (GC-MS) and Liquid
Chromatography (LC-MS) are recommended. These methods cover both structural
fingerprinting (El) and high-throughput purity analysis (ESI).
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Protocol A: GC-MS (Structural Fingerprinting)

o System: Agilent 7890B/5977B or equivalent single quadrupole MS.

« lonization: Electron Impact (El) at 70 eV.[1]

e Column: DB-5ms Ultra Inert (30 m x 0.25 mm x 0.25 pm).

e Inlet: Split 20:1 at 250°C.

e Carrier Gas: Helium at 1.0 mL/min (constant flow).

e Oven Program: 60°C (1 min hold) — 20°C/min — 280°C (3 min hold).

e Detection: Full Scan (m/z 40-350).

Protocol B: LC-MS (Purity & Process Monitoring)

e System: Thermo Q-Exactive or Waters Xevo (Q-TOF/Orbitrap).

lonization: Electrospray lonization (ESI) in Positive Mode (+).

Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 pm).

Mobile Phase:

o A: Water + 0.1% Formic Acid.

o B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes.

Key Setting: Source Voltage 3.5 kV; Capillary Temp 320°C.

Fragmentation Analysis (EI-MS)

The electron impact mass spectrum of methyl 4-ethynylnicotinate (MW 161.16) is dominated by
the stability of the pyridine ring and the lability of the methyl ester group.
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Mechanistic Pathway[2][3][4][5]

e Molecular lon (M*, m/z 161): The parent ion is observed with moderate intensity. The odd
mass number confirms the presence of an odd number of nitrogen atoms (Nitrogen Rule).

o 0-Cleavage (Loss of Methoxy, m/z 130): The base peak or major fragment arises from the
loss of the methoxy radical (*\OCHS3, 31 Da). This generates a resonance-stabilized acylium

ion.

o Ortho-Effect Note: Unlike its isomers, the 4-ethynyl group is ortho to the ester. The
resulting acylium ion (m/z 130) can be stabilized by the electron-rich alkyne via cyclization,
forming a pseudo-fused bicyclic cation (furo[3,2-c]pyridine-like structure). This makes the
m/z 130 peak significantly more abundant than in meta or para isomers.

e Decarbonylation (Loss of CO, m/z 102): The acylium ion ejects carbon monoxide (28 Da) to
form the 4-ethynylpyridine cation (m/z 102).

e Ring Fragmentation (m/z 75/76):

o Loss of HCN: Common in pyridines, the m/z 102 ion loses HCN (27 Da) to form a
benzyne-like species at m/z 75.

o Loss of Acetylene: Alternatively, loss of the ethynyl moiety (C2H2, 26 Da) yields the pyridyl
cation (m/z 76).

Visualization: Fragmentation Logic Tree

The following diagram illustrates the causal fragmentation pathway, highlighting the specific
mass losses.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12336879?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Molecular lon (M+)
m/z 161

[COH7NO2]+

OCH3 (31 Da)
(a-Cleavage)

Acylium Cation

m/z 130

[C8HANO]+

- CO (28 Da)
(Decarbonylation)

4-Ethynylpyridine Cation
m/z 102
[C7HAN]+

-HCN (27 Da) \ - C2H2 (26 Da)
(Ring Collapse) \ (Alkyne Loss)

Benzyne Analog

m/z 75
[C6H3]+

Pyridyl Cation
m/z 76
[C5HAN]+

Click to download full resolution via product page

Caption: EI-MS fragmentation pathway of methyl 4-ethynylnicotinate showing sequential loss of

ester and ring components.

Comparative Profiling & Data Interpretation

To validate the identity of methyl 4-ethynylnicotinate, it must be distinguished from its

precursors and potential degradants.

Table 1: Diagnostic lon Comparison

© 2026 BenchChem. All rights reserved.

4/8 Tech Support


https://www.benchchem.com/product/b12336879/docs?utm_src=pdf-body-img#technical-guide-mass-spectrometry-fragmentation-pattern-of-methyl-4-ethynylnicotinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12336879?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Molecular Key Key Differentiati
Compound Role
lon (M+) Fragment1l Fragment2 ng Feature
Methyl 4- Ortho-
ethynylnicotin  Target 161 130 (M-31) 102 (M-59) stabilized m/z
ate 130
Methyl 4- Chlorine
chloronicotina  Precursor 171/173 140/ 142 112 /114 Isotope
te Pattern (3:1)
Loss of
Methyl 4- lodine (M-
) o Precursor 263 136 (M-127) 105 ]
iodonicotinate 127) is
dominant
4- ) Loss of OH
o Hydrolysis
Ethynylnicotin ] 147 130 (M-17) 102 (17) vs OCH3
i i Impurity
ic Acid (31)
Lower
Methyl 6-
o abundance of
ethynylnicotin ~ Isomer 161 130 102

ate

m/z 130 (No

ortho effect)

Comparative Decision Logic

When analyzing crude reaction mixtures (e.g., Sonogashira coupling), use this logic to confirm

product identity:

e Check M+ Region:

o If m/z 263 is present

Unreacted lodo-precursor.

o If m/z 171/173 (3:1 ratio) is present

Chloro-impurity (from starting material contamination).
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o If m/z 161 is the dominant peak

Proceed to Step 2.

e Analyze Fragmentation (MS/MS or EI):
o Look for the transition 161

130.

o differentiation from Acid: The acid form (MW 147) also produces m/z 130 (loss of OH), but
the parent is 147. If you see 161

130, it is the ester.

o differentiation from Isomer: While difficult in low-res MS, the retention time is the primary
discriminator. However, the 130/102 ratio is typically higher in the 4-isomer (target) than
the 6-isomer due to the ortho-stabilization of the acylium ion.
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Caption: Decision tree for distinguishing Methyl 4-ethynylnicotinate from common synthesis
impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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